3-chloro-4-methyl-N-(2-nitrophenyl)benzamide

• IUPAC Name: 3-chloro-4-methyl-N-(2-nitrophenyl)benzamide
• InChI: InChI=1S/C14H11ClN2O3/c1-9-6-7-10(8-11(9)15)14(18)16-12-4-2-3-5-13(12)17(19)20/h2-8H,1H3,(H,16,18)
• InChI Key: QOJKFCBCLBYATC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=CC=C2[N+](=O)[O-])Cl
• Molecular Formula: C14H11ClN2O3
• Molecular Weight: 290.70 g/mol

Description

3-chloro-4-methyl-N-(2-nitrophenyl)benzamide is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as CNB-001 and belongs to the class of benzamides. It has been studied extensively for its pharmacological properties and is known to exhibit neuroprotective effects.

Mechanism of Action

The exact mechanism of action of CNB-001 is not fully understood, but it is believed to exert its neuroprotective effects by modulating various signaling pathways in the brain. It has been shown to activate the Nrf2-ARE pathway, which is responsible for regulating cellular antioxidant defense mechanisms. CNB-001 also inhibits the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which plays a role in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
CNB-001 has been shown to reduce oxidative stress and inflammation in the brain, which are key contributors to the pathogenesis of various neurological disorders. It also inhibits apoptosis, which is a programmed cell death process that is involved in the progression of neurodegenerative diseases. CNB-001 has been shown to improve cognitive function in animal models, which suggests that it may have potential as a cognitive enhancer.

Advantages and Limitations for Lab Experiments

One of the main advantages of CNB-001 is its neuroprotective effects, which make it a promising candidate for the treatment of various neurological disorders. It has also been shown to have a good safety profile in animal studies. However, one of the limitations of CNB-001 is its low solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which may limit its efficacy in certain applications.

Future Directions

There are several future directions for research on CNB-001. One area of focus could be the development of novel formulations that improve its solubility and bioavailability. Another area of research could be the identification of new therapeutic applications for CNB-001, such as in the treatment of other neurodegenerative disorders or as a cognitive enhancer in healthy individuals. Additionally, further studies are needed to fully understand the mechanism of action of CNB-001 and its potential interactions with other drugs.

Scientific Research Applications

CNB-001 has been extensively studied for its potential therapeutic applications in various neurological disorders such as Alzheimer's disease, Parkinson's disease, and traumatic brain injury. It has been shown to exhibit neuroprotective effects by reducing oxidative stress, inflammation, and apoptosis. CNB-001 has also been studied for its potential use as a cognitive enhancer and has been shown to improve learning and memory in animal models.